Cas no 84097-18-7 (4H-Cyclopenta[b]quinoline-4-ethanol, dodecahydro-)

• Product Name: 4H-Cyclopenta[b]quinoline-4-ethanol, dodecahydro-
• CAS No: 84097-18-7
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 667781
• PubChem ID: 13035043
• Update Time: 2025-04-19

4H-Cyclopenta[b]quinoline-4-ethanol, dodecahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[b]quinoline-4-ethanol, dodecahydro-
• 2-(1,2,3,3a,4a,5,6,7,8,8a,9,9a-dodecahydrocyclopenta[b]quinolin-4-yl)ethanol
• 2-{DODECAHYDRO-1H-CYCLOPENTA[B]QUINOLIN-4-YL}ETHAN-1-OL
• DTXSID50515952
• 84097-18-7
• 2-(decahydro-1H-cyclopenta[b]quinolin-4(2H)-yl)ethanol
• 2-(Dodecahydro-4H-cyclopenta[b]quinolin-4-yl)ethan-1-ol

• Inchi： 1S/C14H25NO/c16-9-8-15-13-6-2-1-4-11(13)10-12-5-3-7-14(12)15/h11-14,16H,1-10H2
• InChI Key： LOXQVNCQPFJHRG-UHFFFAOYSA-N
• SMILES： OCCN1C2CCCCC2CC2CCCC12

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.5Ų